Cas no 2757952-15-9 (1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl-)

• Product Name: 1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl-
• CAS No: 2757952-15-9
• MF: C₄H₄Cl₂N₂O₂S
• MW: 215.057757377625
• CID: 5976612
• PubChem ID: 165759548
• Update Time: 2025-05-20

1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl-
• 2757952-15-9
• EN300-7354210
• 5-chloro-1-methyl-1H-imidazole-2-sulfonyl chloride

• Inchi： 1S/C4H4Cl2N2O2S/c1-8-3(5)2-7-4(8)11(6,9)10/h2H,1H3
• InChI Key： PHDFWYZSKVLMBC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)N(C)C(Cl)=CN=1

Computed Properties

• Exact Mass: 213.9370539g/mol
• Monoisotopic Mass: 213.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 390.3±34.0 °C(Predicted)
• pka: -4.86±0.25(Predicted)

Additional information on 1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl-

1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- (CAS No. 2757952-15-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl-, identified by its CAS number 2757952-15-9, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its imidazole core and sulfonyl chloride functional group, has garnered significant attention due to its utility in the development of various therapeutic agents. The presence of both a chloro and methyl substituent on the imidazole ring enhances its reactivity, making it a crucial building block for medicinal chemists.

The< strong>imidazole scaffold is ubiquitous in biological systems and pharmaceuticals, owing to its ability to form stable hydrogen bonds and its prevalence in nucleobases and heterocyclic compounds. The< strong>sulfonyl chloride moiety, on the other hand, is renowned for its reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups. The combination of these features makes< strong>1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- an indispensable tool in the synthesis of pharmacologically active molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting a wide range of diseases. Among these, antiviral and anticancer drugs have been areas of intense investigation. The< strong>1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- compound has emerged as a key intermediate in the synthesis of several promising candidates. For instance, it has been utilized in the preparation of imidazolium-based antiviral agents that exhibit potent activity against RNA viruses.

The< strong>5-chloro substituent on the imidazole ring plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets. This feature has been exploited in the design of kinase inhibitors, which are critical in the treatment of various cancers. By leveraging the reactivity of the< strong>sulfonyl chloride group, researchers have been able to introduce diverse pharmacophores into their molecules, leading to the discovery of several lead compounds with significant therapeutic potential.

, the< strong>methyl group at the 1-position of the imidazole ring contributes to steric hindrance and can influence the conformational flexibility of the molecule. This aspect is particularly important in drug design, as it can affect how well a compound binds to its target receptor. Recent studies have demonstrated that modifications around this< strong>methyl group can lead to enhanced efficacy and reduced toxicity in drug candidates. 1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- typically involves a multi-step process that begins with the functionalization of an appropriate precursor. Common starting materials include halogenated imidazoles that undergo sulfonylation followed by chlorination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents onto the imidazole ring with high precision. sulfonyl chloride group on< strong>1H-Imidazole-2-sulfonyl chloride, 5-chloro-1-methyl- provides a versatile handle for further derivatization into potent protease inhibitors. < 1H-imidazole -2 -sulfonyl chloride , 5 -chloro -1 -methyl (CAS No.< 2757952 -15 -9 ) is a multifaceted intermediate with broad applications in pharmaceutical research and development . Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents . As research continues to uncover new biological targets and mechanisms , compounds like this are poised to play an increasingly important role in addressing some of today's most pressing medical challenges . p>